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Compound of Interest

Compound Name: 1-Indanone

Cat. No.: B140024 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. A critical component of this is the correct disposal of chemical

waste. This guide provides essential, step-by-step procedures for the proper disposal of 1-
Indanone, a common laboratory reagent. Adherence to these protocols is crucial for

operational safety and regulatory compliance.

Immediate Safety and Handling Protocols
Before beginning any disposal process, it is imperative to handle 1-Indanone with appropriate

safety measures to mitigate risks of exposure. 1-Indanone is harmful if swallowed and can

cause skin, eye, and respiratory irritation.[1][2]

Engineering Controls: Always handle 1-Indanone in a well-ventilated area. For procedures that

may generate dust or vapors, a chemical fume hood is essential.[2][3]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[3]

Hand Protection: Use compatible, chemical-resistant gloves. Gloves should be inspected

before use and disposed of properly after handling the chemical.

Body Protection: A lab coat and other protective clothing should be worn to prevent skin

contact.
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Hygiene: Always wash hands thoroughly after handling 1-Indanone. Do not eat, drink, or

smoke in areas where the chemical is used or stored.

Step-by-Step Disposal Procedure
The primary method for the disposal of 1-Indanone is through a licensed chemical waste

disposal company. Under no circumstances should it be poured down the drain or discarded

with regular trash.

Waste Identification and Segregation:

Identify all waste containing 1-Indanone, including the pure compound, contaminated

materials (e.g., gloves, weigh boats, filter paper), and solutions.

This waste stream must be segregated from non-hazardous waste and other incompatible

chemical wastes.

Containerization:

Use a dedicated, properly labeled, and leak-proof container for collecting 1-Indanone
waste.

The container must be compatible with ketones to prevent degradation.

Ensure the container is kept tightly closed except when adding waste.

Labeling and Documentation:

Clearly label the waste container with the words "Hazardous Waste."

The label must include the full chemical name: "1-Indanone."

Indicate the approximate quantity of the waste and the date of accumulation.

Maintain a detailed log of all waste generated.

Temporary Storage in the Laboratory:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b140024?utm_src=pdf-body
https://www.benchchem.com/product/b140024?utm_src=pdf-body
https://www.benchchem.com/product/b140024?utm_src=pdf-body
https://www.benchchem.com/product/b140024?utm_src=pdf-body
https://www.benchchem.com/product/b140024?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the sealed waste container in a designated and secure satellite accumulation area.

This area must be in a cool, dry, and well-ventilated location, away from heat, ignition

sources, and incompatible materials like oxidizing agents.

Arranging for Disposal:

Contact your institution's Environmental Health & Safety (EHS) department or a licensed

hazardous waste disposal company to schedule a pickup.

Follow all institutional and local regulations for waste manifest and transportation.

Chemical waste generators are responsible for ensuring their waste is classified and

disposed of in accordance with all applicable regulations.

Accidental Release Measures
In the event of a spill, immediately evacuate the area if necessary and ensure proper

ventilation. Wearing the appropriate PPE, sweep up the solid material, taking care to avoid dust

formation. Place the spilled material into a suitable, closed container for disposal as hazardous

waste. Do not let the product enter drains.

Quantitative Data Summary
While specific quantitative limits for disposal are determined by local, state, and national

regulations, the following table summarizes key physical and chemical properties of 1-
Indanone relevant to its handling and disposal.
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Parameter Value

Physical State
Solid (dark brown or light yellow crystalline

powder)

Melting Point 38 - 42 °C / 100.4 - 107.6 °F

Boiling Point 243 - 245 °C / 469.4 - 473 °F @ 760 mmHg

Flash Point 111 °C / 231.8 °F

Autoignition Temperature 525 °C / 977 °F

Water Solubility 6.5 g/L

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 1-Indanone.
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Workflow for the proper disposal of 1-Indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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